13-Propylberberine

• CAS No.: 53912-47-3
• Molecular Formula: C22H22NO4+
• Molecular Weight: 364.4 g/mol
• IUPAC Name: 17-methoxy-21-propyl-5,7-dioxa-13-azoniapentacyclo[11.8.0.02,10.04,8.015,20]henicosa-1(13),2,4(8),9,14,16,18,20-octaen-16-ol
• InChI: InChI=1S/C22H21NO4/c1-3-4-15-14-5-6-18(25-2)22(24)17(14)11-23-8-7-13-9-19-20(27-12-26-19)10-16(13)21(15)23/h5-6,9-11H,3-4,7-8,12H2,1-2H3/p+1
• InChI Key: OOHJBWMPKGAOTL-UHFFFAOYSA-O
• SMILES: CCCC1=C2C=CC(=C(C2=C[N+]3=C1C4=CC5=C(C=C4CC3)OCO5)O)OC
• Synonyms: 13-propylberberine

Description

13-Propylberberine is a structural analogue of berberine, a naturally occurring isoquinoline alkaloid with broad pharmacological activities. The compound is characterized by a propyl (-CH₂CH₂CH₃) substituent at the C-13 position of the berberine scaffold. This modification aims to enhance berberine’s pharmacokinetic limitations, such as poor oral bioavailability and solubility, while retaining or improving its therapeutic efficacy.

Comparison with Similar Compounds

Pharmacological Activity

Anti-Adipogenic Effects

• 13-Methylberberine : Demonstrates potent anti-obesity effects by suppressing PPARγ and C/EBPα (adipogenic transcription factors) via AMPK activation. Cellular accumulation is 2.5-fold higher than berberine due to enhanced membrane permeability .
• The propyl chain may improve intestinal absorption compared to methyl, though efficacy data are lacking.

Anti-Tumor Activity

• 13-Cys-BBR (Cysteine-modified) : Induces apoptosis via ROS generation and caspase-3 activation, showing superior efficacy to berberine in murine models .
• 13-Octylberberine : Exhibits photocytotoxicity (IC₅₀ = 2.1 µM in HeLa cells) under UV light, attributed to lipophilicity-enhanced cellular uptake .

Hepatoprotective Effects

13-Alkylation may mitigate this:

• Long-chain derivatives (C8–C12) : High lipophilicity could enhance liver-targeted delivery but reduce systemic solubility .
• 13-Propylberberine : May offer a balance between bioavailability and liver uptake, though clinical evidence is needed.